![molecular formula C12H21Cl2N3O2 B6204539 2-chloro-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperazin-1-yl}ethan-1-one hydrochloride CAS No. 1052539-77-1](/img/no-structure.png)
2-chloro-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperazin-1-yl}ethan-1-one hydrochloride
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Description
“2-chloro-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperazin-1-yl}ethan-1-one” is a chemical compound with the CAS No. 885524-13-0 . It has a molecular weight of 273.76 and a molecular formula of C12H20ClN3O2 .
Molecular Structure Analysis
The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . This ring structure is widely used by medicinal chemists due to its ability to efficiently explore the pharmacophore space due to sp3-hybridization . The non-planarity of the ring, a phenomenon called “pseudorotation”, also contributes to the increased three-dimensional (3D) coverage .Physical And Chemical Properties Analysis
The compound has a molecular weight of 273.76 and a molecular formula of C12H20ClN3O2 . Other physical and chemical properties such as boiling point and storage conditions are not specified in the retrieved sources .Future Directions
The pyrrolidine ring in this compound is a versatile scaffold for novel biologically active compounds . Future research could explore the design of new pyrrolidine compounds with different biological profiles . Additionally, the potential antimicrobial properties of this compound against Mycobacterium tuberculosis H37Ra suggest a promising direction for future research .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-chloro-1-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]piperazin-1-yl}ethan-1-one hydrochloride' involves the reaction of 1-(4-(2-oxo-2-(pyrrolidin-1-yl)ethyl)piperazin-1-yl)ethan-1-one with hydrochloric acid and thionyl chloride to obtain the final product as a hydrochloride salt.", "Starting Materials": [ "1-(4-(2-oxo-2-(pyrrolidin-1-yl)ethyl)piperazin-1-yl)ethan-1-one", "Hydrochloric acid", "Thionyl chloride" ], "Reaction": [ "Step 1: Dissolve 1-(4-(2-oxo-2-(pyrrolidin-1-yl)ethyl)piperazin-1-yl)ethan-1-one in anhydrous dichloromethane.", "Step 2: Add thionyl chloride dropwise to the reaction mixture while stirring at room temperature.", "Step 3: Heat the reaction mixture to reflux for 2 hours.", "Step 4: Cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure.", "Step 5: Dissolve the residue in anhydrous ethanol.", "Step 6: Add hydrochloric acid dropwise to the reaction mixture while stirring at room temperature.", "Step 7: Cool the reaction mixture to 0°C and filter the precipitated product.", "Step 8: Wash the product with cold ethanol and dry under vacuum to obtain the final product as a hydrochloride salt." ] } | |
CAS RN |
1052539-77-1 |
Molecular Formula |
C12H21Cl2N3O2 |
Molecular Weight |
310.2 |
Purity |
0 |
Origin of Product |
United States |
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